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Compound of Interest

Compound Name: (-)-Isomenthone

Cat. No.: B049636 Get Quote

This technical guide provides a comprehensive overview of the key physical properties of (-)-
Isomenthone, specifically its boiling point and density. It is intended for researchers, scientists,

and professionals in the field of drug development and chemical analysis. This document

outlines the available data, presents detailed experimental protocols for the determination of

these properties, and includes a logical workflow for property characterization.

Core Physical Properties of (-)-Isomenthone
(-)-Isomenthone, a naturally occurring monoterpene ketone, is a diastereomer of menthone.

The physical properties of the (-)-enantiomer are identical to its (+)-enantiomer and are often

reported for the racemic mixture, (±)-Isomenthone.

Data Presentation

The following table summarizes the reported values for the boiling point and density of

Isomenthone.
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Physical Property Reported Value Notes and Conditions

Boiling Point 208 °C[1][2]
At standard atmospheric

pressure (760 mmHg).

205 - 208 °C[3]
At standard atmospheric

pressure (760 mmHg).

~210 °C[4] Approximate value.

Density 0.894 - 0.899 g/cm³[4]
At 20°C (Relative Density

D20/4).

0.895 - 0.925 g/cm³[3]
Specific conditions not

detailed.

0.992 g/cm³[1]
Specific conditions not

detailed.

Specific Gravity 0.896 - 0.909[5] At 25°C.

Experimental Protocols
The following sections detail standard laboratory procedures for the accurate determination of

boiling point and density for a liquid organic compound such as (-)-Isomenthone.

2.1. Determination of Boiling Point (Capillary Method)

This method is suitable for small sample volumes and provides an accurate boiling point at a

given atmospheric pressure.

Apparatus:

Thiele tube or similar heating bath apparatus

Thermometer (calibrated)

Capillary tubes (sealed at one end)

Small test tube or fusion tube
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Rubber band or wire for attachment

Heat source (Bunsen burner or heating mantle)

High-boiling point mineral oil

Procedure:

A small amount (approximately 0.5 mL) of (-)-Isomenthone is placed into the small test tube.

A capillary tube, sealed at one end, is placed into the test tube with the open end submerged

in the liquid.

The test tube is securely attached to a thermometer using a rubber band or wire. The bottom

of the test tube should be aligned with the thermometer bulb.[1][6]

The entire assembly is clamped and immersed in a Thiele tube containing mineral oil,

ensuring the sample is below the oil level but the open end of the test tube is above it.[6]

The side arm of the Thiele tube is gently heated. This design promotes convection currents,

ensuring uniform heating of the oil bath.[1]

As the temperature rises, air trapped in the capillary tube will slowly escape. Upon reaching

the boiling point, a continuous and rapid stream of bubbles will emerge from the open end of

the capillary tube.[6][7]

The heat source is then removed, and the apparatus is allowed to cool slowly.

The boiling point is the temperature at which the stream of bubbles ceases and the liquid just

begins to be drawn back into the capillary tube.[1][6] This temperature is recorded.

The atmospheric pressure should be recorded, as boiling point is pressure-dependent.

2.2. Determination of Density (Pycnometer Method)

A pycnometer is a flask with a specific, accurately known volume, used for precise density

measurements.
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Apparatus:

Pycnometer (e.g., Gay-Lussac type)

Analytical balance (accurate to at least 0.001 g)

Thermometer

Constant temperature water bath

Procedure:

The pycnometer is thoroughly cleaned, dried, and its mass is accurately determined using an

analytical balance (m_empty).

The pycnometer is then filled with distilled water of a known temperature and weighed

(m_water). The temperature of the water is recorded.

The volume of the pycnometer (V) can be calculated using the known density of water

(ρ_water) at that temperature: V = (m_water - m_empty) / ρ_water.

The pycnometer is emptied, thoroughly dried, and then filled with (-)-Isomenthone.

The mass of the pycnometer filled with the sample is determined (m_sample).

The density of the (-)-Isomenthone (ρ_sample) is calculated using the formula: ρ_sample =

(m_sample - m_empty) / V.[2]

For highest accuracy, all measurements should be conducted in a temperature-controlled

environment, such as a constant temperature water bath.

Logical Workflow Visualization
The following diagram illustrates a standardized workflow for the characterization of physical

properties of a chemical substance.
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Preparation & Safety

Boiling Point Determination

Density Determination

Data Analysis & Reporting

Obtain Pure Sample
of (-)-Isomenthone

Review Safety Data Sheet (SDS)

Select Appropriate PPE
(Gloves, Goggles, Lab Coat)

Assemble Capillary Method
Apparatus (Thiele Tube)

Measure Mass of
Empty Pycnometer

Heat Sample and Observe
Bubble Stream

Record Temperature at
Liquid Re-entry

Record Barometric Pressure

Compare Data with
Literature Values

Measure Mass of Pycnometer
with Sample at Temp T

Calculate Volume of
Pycnometer (Using Water)

Calculate Density

Document Results in
Technical Report

Assess Purity Based
on Boiling Range

Click to download full resolution via product page

Caption: Workflow for Physical Property Determination.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b049636?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049636?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. vijaynazare.weebly.com [vijaynazare.weebly.com]

2. mt.com [mt.com]

3. directpcw.com [directpcw.com]

4. chem.libretexts.org [chem.libretexts.org]

5. phillysim.org [phillysim.org]

6. chem.libretexts.org [chem.libretexts.org]

7. cdn.juniata.edu [cdn.juniata.edu]

To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of (-)-Isomenthone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b049636#physical-properties-of-isomenthone-boiling-
point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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